Cas no 532394-23-3 (5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one)

• Product Name: 5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one
• CAS No: 532394-23-3
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1059458
• PubChem ID: 11424613
• Update Time: 2025-06-14

5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one
• 5-hydroxy-7-methoxy-2,2-dimethyl-1,3-benzodioxin-4-one
• CS-0131338
• 5-hydroxy-7-methoxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one
• DB-296136
• 5-hydroxy-7-methoxy-2,2-dimethyl-2,4-dihydro-1,3-benzodioxin-4-one
• 532394-23-3
• WFVAUGFNBVXHIW-UHFFFAOYSA-N
• SCHEMBL15348611
• AT34326

• Inchi： 1S/C11H12O5/c1-11(2)15-8-5-6(14-3)4-7(12)9(8)10(13)16-11/h4-5,12H,1-3H3
• InChI Key： WFVAUGFNBVXHIW-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(=O)OC1(C)C)O)OC

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes

Additional information on 5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one

Research Brief on 5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one (CAS: 532394-23-3)

The compound 5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one (CAS: 532394-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its benzodioxin core structure is particularly noteworthy for its stability and ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one exhibit potent inhibitory effects against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, research has also explored the compound's anticancer potential. A preclinical study conducted by researchers at the National Cancer Institute revealed that certain analogs of 5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one could induce apoptosis in cancer cell lines by modulating the activity of key signaling proteins. These findings were further supported by molecular docking studies, which indicated strong binding affinities between the compound and target proteins involved in cell proliferation.

The synthesis of 5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one has also seen advancements in recent years. A novel green chemistry approach, published in Organic Letters in 2022, described an efficient and environmentally friendly method for producing the compound with high yield and purity. This method utilizes catalytic amounts of biodegradable reagents, addressing previous concerns about the environmental impact of its synthesis.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that further structural modifications may be necessary to improve its bioavailability and metabolic stability. Ongoing research is focused on optimizing the compound's properties through rational drug design, with several patent applications filed in 2023 for novel derivatives with enhanced therapeutic profiles.

In conclusion, 5-Hydroxy-7-methoxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one represents a promising scaffold for the development of new therapeutic agents. Its multifaceted biological activities and recent synthetic advancements position it as a valuable candidate for further investigation in drug discovery programs. Future research directions should focus on elucidating its mechanism of action at the molecular level and exploring its potential in combination therapies.